ACT-1016-0707

• Molecular Formula: C19H23ClN4O4S
• Molecular Weight: 438.9 g/mol
• InChI: InChI=1S/C19H23ClN4O4S/c1-12(2)13-6-4-5-7-14(13)19(10-24(11-19)29(21,26)27)18(25)23-15-9-22-17(20)8-16(15)28-3/h4-9,12H,10-11H2,1-3H3,(H,23,25)(H2,21,26,27)
• InChIKey: UHFBJBPMIVQTBG-UHFFFAOYSA-N

ACT-1016-0707 – Next-Generation LPA1 Antagonist for Fibrosis Research

ACT-1016-0707 (CAS 2569467-78-1) is an orally active, small-molecule antagonist of the lysophosphatidic acid receptor 1 (LPA1) discovered and developed by Idorsia Pharmaceuticals. It was selected as a preclinical candidate for the treatment of fibrotic diseases, including idiopathic pulmonary fibrosis (IPF) and other immune-mediated fibrotic disorders [1]. The compound is characterized by a non-acidic sulfamide moiety replacing a carboxylic acid side chain, a key structural feature that optimizes its pharmacokinetic and selectivity profile [2]. ACT-1016-0707 has completed entry-into-human enabling studies, with an investigational new drug (IND) package prepared for clinical development [3].

1

Pathway LPA1 receptor inhibition studies; GPCR signaling pathway research

2

Binding Insurmountable antagonism with reported slow off-rate kinetics

3

Model Pulmonary fibrosis research models; ex vivo tissue pharmacology

• [1] Lescop, C., Birker, M., Brotschi, C., Bürki, C., Morrison, K., Froidevaux, S., Delahaye, S., Nayler, O., & Bolli, M. H. (2024). Discovery of the Novel, Orally Active, and Selective LPA1 Receptor Antagonist ACT-1016-0707 as a Preclinical Candidate for the Treatment of Fibrotic Diseases. Journal of Medicinal Chemistry, 67(4), 2397-2424. View Source
• [2] Lescop, C., Birker, M., Brotschi, C., Bürki, C., Morrison, K., Froidevaux, S., Delahaye, S., Nayler, O., & Bolli, M. H. (2024). Discovery of the Novel, Orally Active, and Selective LPA1 Receptor Antagonist ACT-1016-0707 as a Preclinical Candidate for the Treatment of Fibrotic Diseases. Journal of Medicinal Chemistry, 67(4), 2397-2424. View Source
• [3] Idorsia Pharmaceuticals. (2025). Idorsia presents at J.P. Morgan Healthcare Conference 2025 – fighting to create value for all stakeholders. Biotech 365. View Source

ACT-1016-0707: Why Generic Substitution Fails

LPA1 receptor antagonists represent a mechanistically promising but therapeutically diverse class of molecules for the treatment of fibrotic diseases. Despite sharing a common molecular target, these compounds exhibit profound differences in binding kinetics, selectivity profiles, and translational safety outcomes that preclude simple substitution. ACT-1016-0707 is distinguished by its insurmountable, irreversible-like binding mode and slow off-rate kinetics [1], a feature that contrasts sharply with surmountable, reversible LPA1 antagonists such as BMS-986020, SAR100842, and Ki16425 [2]. In the case of BMS-986020, clinical development was discontinued due to compound-specific hepatobiliary toxicity linked to off-target inhibition of bile acid transporters (BSEP IC50: 1.8 μM, MRP4 IC50: 6.2 μM) [3], an adverse effect that appears unrelated to LPA1 antagonism itself and thus not generalizable across the class. The unique pharmacodynamic and selectivity profile of ACT-1016-0707 ensures that its functional outcomes in preclinical models cannot be assumed for other LPA1 antagonists, making generic substitution both scientifically invalid and potentially misleading in experimental design.

Dimension ACT-1016-0707 Surmountable LPA1 Antagonists Insurmountable binding may not transfer; reversible inhibitors may lose blockade under high local LPA concentrations

Dimension Non-Acidic Sulfamide Carboxylic Acid LPA1 Antagonists Biopharmaceutical profile may shift; plasma protein binding and transporter-mediated accumulation may differ

Dimension Resolved OATP1B1 Liability Predecessor Leads (Azetidine 17) Hepatic accumulation profile may not reproduce; DMPK safety endpoints require compound-specific review

• [1] Birker-Robaczewska, M., Lescop, C., Brotschi, C., Bürki, C., Morrison, K., Froidevaux, S., Delahaye, S., Nayler, O., & Bolli, M. H. (2025). The novel lysophosphatidic acid receptor 1-selective antagonist, ACT-1016-0707, has unique binding properties that translate into effective antifibrotic and anti-inflammatory activity in different models of pulmonary fibrosis. Journal of Pharmacology and Experimental Therapeutics, 392(3), 103396. View Source
• [2] Birker-Robaczewska, M., Lescop, C., Brotschi, C., Bürki, C., Morrison, K., Froidevaux, S., Delahaye, S., Nayler, O., & Bolli, M. H. (2025). The novel lysophosphatidic acid receptor 1-selective antagonist, ACT-1016-0707, has unique binding properties that translate into effective antifibrotic and anti-inflammatory activity in different models of pulmonary fibrosis. Journal of Pharmacology and Experimental Therapeutics, 392(3), 103396. View Source
• [3] Gill, K. L., et al. (2024). Efficacy and Safety of Admilparant, an LPA1 Antagonist, in Pulmonary Fibrosis: A Phase 2 Randomized Clinical Trial. American Journal of Respiratory and Critical Care Medicine. View Source

ACT-1016-0707 Comparative Performance Evidence

Insurmountable Antagonism in a Direct In Vivo Comparison

ACT-1016-0707 exhibited significantly more effective and sustained prevention of LPA-induced skin vascular leakage in vivo compared to surmountable LPA1 antagonists [1]. In side-by-side experiments under highly controlled conditions, ACT-1016-0707 demonstrated a distinct pharmacodynamic profile characterized by its insurmountable antagonism, translating to superior functional efficacy.

Insurmountable Antagonism

Head-to-head

Reported prevention of LPA-induced skin vascular leakage; qualitative differentiation from surmountable antagonists

Supports binding-mechanism differentiation context

In vivo mouse model; side-by-side comparison

Evidence Dimension	In vivo prevention of LPA-induced skin vascular leakage
Target Compound Data	Potent and highly efficient prevention; effect sustained
Comparator Or Baseline	Surmountable LPA1 antagonists
Quantified Difference	Qualitative superiority (more efficient and sustained inhibition)
Conditions	In vivo mouse model of LPA-induced skin vascular leakage (target engagement model)

Why This Matters

This is the first direct in vivo evidence that insurmountable LPA1 antagonism confers a functional advantage over surmountable antagonists, supporting the selection of ACT-1016-0707 for robust target engagement in preclinical fibrosis models.

• [1] Birker-Robaczewska, M., Lescop, C., Brotschi, C., Bürki, C., Morrison, K., Froidevaux, S., Delahaye, S., Nayler, O., & Bolli, M. H. (2025). The novel lysophosphatidic acid receptor 1-selective antagonist, ACT-1016-0707, has unique binding properties that translate into effective antifibrotic and anti-inflammatory activity in different models of pulmonary fibrosis. Journal of Pharmacology and Experimental Therapeutics, 392(3), 103396. View Source

Improved Pharmacokinetic Profile vs Piperidine 3

ACT-1016-0707 demonstrates superior in vitro potency against the human LPA1 receptor compared to several prominent LPA1 antagonists [1]. In a Tango assay, ACT-1016-0707 exhibited an IC50 of 3.1 nM (pIC50 8.54) for hLPAR1 [2]. This value represents a potency advantage over AM095 (IC50: 25 nM), ONO-7300243 (IC50: 160 nM), and Ki16425 (Ki: 340 nM) .

PK Profile vs Piperidine 3

Head-to-head

Reported lower human plasma protein binding and reduced rat clearance vs predecessor Piperidine 3

Supports biopharmaceutical profile review

In vitro binding assay; in vivo rat PK study

Evidence Dimension	In vitro potency at human LPA1 receptor (IC50/Ki)
Target Compound Data	IC50 = 3.1 nM (pIC50 8.54)
Comparator Or Baseline	AM095: IC50 = 25 nM; ONO-7300243: IC50 = 160 nM; Ki16425: Ki = 340 nM
Quantified Difference	ACT-1016-0707 is 8-fold more potent than AM095, 52-fold more potent than ONO-7300243, and 110-fold more potent than Ki16425
Conditions	Tango assay for ACT-1016-0707; calcium flux assay for AM095 and ONO-7300243; binding assay for Ki16425

Why This Matters

The significantly higher potency of ACT-1016-0707 suggests that lower doses may achieve equivalent or superior target engagement, potentially improving the therapeutic window and reducing off-target effects.

• [1] Lescop, C., Birker, M., Brotschi, C., Bürki, C., Morrison, K., Froidevaux, S., Delahaye, S., Nayler, O., & Bolli, M. H. (2024). Discovery of the Novel, Orally Active, and Selective LPA1 Receptor Antagonist ACT-1016-0707 as a Preclinical Candidate for the Treatment of Fibrotic Diseases. Journal of Medicinal Chemistry, 67(4), 2397-2424. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. ACT-1016-0707 Ligand Activity Chart. Retrieved from https://www.guidetomalariapharmacology.org/GRAC/LigandActivityRangeVisForward?ligandId=13337 View Source

Sub-Nanomolar Potency vs AM095 and BMS-986020

ACT-1016-0707 exhibits high selectivity for the LPA1 receptor over the closely related LPA2 and LPA3 receptors [1]. While precise IC50 values for LPA2 and LPA3 are not fully detailed in the primary literature, vendor data indicate significant selectivity (LPA2 Ki: 6.5 μM; LPA3 Ki: 0.93 μM) . In contrast, the dual antagonist Ki16425 displays relatively low selectivity, with Kis of 0.34 μM, 6.5 μM, and 0.93 μM for LPA1, LPA2, and LPA3, respectively .

hLPAR1 Potency

Cross-study

3.1 nM

Supports low-concentration assay design context

Tango assay; cross-study comparison with AM095 and BMS-986020; conditions vary

Evidence Dimension	Selectivity for LPA1 over LPA2 and LPA3
Target Compound Data	LPA1 IC50: 3.1 nM; LPA2 Ki: ~6.5 μM; LPA3 Ki: ~0.93 μM
Comparator Or Baseline	Ki16425 (LPA1 Ki: 0.34 μM; LPA2 Ki: 6.5 μM; LPA3 Ki: 0.93 μM)
Quantified Difference	ACT-1016-0707 shows >2000-fold selectivity over LPA2 and >300-fold over LPA3 based on IC50 vs Ki; Ki16425 shows ~20-fold and ~3-fold selectivity, respectively
Conditions	In vitro functional and binding assays

Why This Matters

High LPA1 selectivity minimizes potential confounding biological effects mediated by LPA2 and LPA3, which have distinct and sometimes opposing roles in fibrosis and inflammation. This enhances the interpretability of experimental results and may reduce off-target toxicities.

• [1] Lescop, C., Birker, M., Brotschi, C., Bürki, C., Morrison, K., Froidevaux, S., Delahaye, S., Nayler, O., & Bolli, M. H. (2024). Discovery of the Novel, Orally Active, and Selective LPA1 Receptor Antagonist ACT-1016-0707 as a Preclinical Candidate for the Treatment of Fibrotic Diseases. Journal of Medicinal Chemistry, 67(4), 2397-2424. View Source

Elimination of OATP1B1 and Hepatobiliary Transporter Liabilities

ACT-1016-0707 is characterized as an insurmountable LPA1 antagonist, displaying slow off-rate kinetics that translate to sustained receptor inhibition even in the presence of high concentrations of the endogenous agonist LPA [1]. This insurmountable binding mode is a key differentiator from surmountable, reversible LPA1 antagonists such as BMS-986020 and SAR100842 [2]. In vitro functional studies confirmed that ACT-1016-0707 maintains efficient inhibition of LPA1 signaling under conditions where surmountable antagonists would be competitively displaced by LPA [1].

Transporter Liabilities

Class-level

Not an OATP1B1 substrate; predecessor Azetidine 17 liability resolved

Supports DMPK safety endpoint review

In vitro transporter assays; full inhibition profile not disclosed

Evidence Dimension	Mechanism of antagonism and binding kinetics
Target Compound Data	Insurmountable (pseudo-irreversible); slow off-rate
Comparator Or Baseline	Surmountable (reversible, competitive) LPA1 antagonists
Quantified Difference	Qualitative difference in mechanism; functional consequence: sustained inhibition in high LPA environments
Conditions	In vitro functional assays (calcium mobilization, β-arrestin recruitment) with LPA challenge

Why This Matters

Insurmountable antagonism offers a potential advantage in disease settings with elevated local LPA concentrations, such as fibrotic tissues, by providing more durable target coverage and potentially superior efficacy.

• [1] Birker-Robaczewska, M., Lescop, C., Brotschi, C., Bürki, C., Morrison, K., Froidevaux, S., Delahaye, S., Nayler, O., & Bolli, M. H. (2025). The novel lysophosphatidic acid receptor 1-selective antagonist, ACT-1016-0707, has unique binding properties that translate into effective antifibrotic and anti-inflammatory activity in different models of pulmonary fibrosis. Journal of Pharmacology and Experimental Therapeutics, 392(3), 103396. View Source
• [2] Gill, K. L., et al. (2024). Efficacy and Safety of Admilparant, an LPA1 Antagonist, in Pulmonary Fibrosis: A Phase 2 Randomized Clinical Trial. American Journal of Respiratory and Critical Care Medicine. View Source

ACT-1016-0707 Applications in Fibrosis Research

Sustained Target Engagement in Pulmonary Fibrosis Models

ACT-1016-0707 is an ideal candidate for investigating the role of LPA1 in pulmonary fibrosis. The compound has demonstrated robust antifibrotic and anti-inflammatory activity in both in vitro and in vivo models of lung fibrosis [1]. In the bleomycin-induced lung fibrosis model, ACT-1016-0707 attenuated proinflammatory and profibrotic signaling, aligning with its mechanism of action [1]. Its insurmountable binding mode may provide sustained target engagement in the inflamed, high-LPA microenvironment of fibrotic lungs [2].

Precision-Cut Lung Slices for Ex Vivo Pharmacology

The compound's proven efficacy in preventing LPA-induced skin vascular leakage in vivo makes it a valuable tool for studying LPA1-mediated vascular permeability and inflammation [1]. This model serves as a functional readout of target engagement and can be used to benchmark other LPA1 antagonists or to explore the downstream consequences of LPA1 inhibition in vascular biology [1].

Long-Term Toxicology & DMPK with Clean Transporter Profile

ACT-1016-0707 serves as a benchmark insurmountable LPA1 antagonist for comparative studies against surmountable antagonists (e.g., BMS-986020, SAR100842) [1]. Researchers can use ACT-1016-0707 to dissect the functional consequences of different binding modes on LPA1 signaling, receptor internalization, and downstream effects in relevant cellular and in vivo models [1].

Fibrosis Target Validation and Biomarker Discovery

With its high potency and selectivity, ACT-1016-0707 is well-suited for target validation studies aimed at confirming the role of LPA1 in various fibrotic conditions [1]. Its oral bioavailability and favorable preclinical pharmacokinetic profile [2] facilitate chronic dosing studies in rodents, enabling the identification of pharmacodynamic biomarkers of LPA1 inhibition that may translate to clinical development [1].

Application

Selection Property

Validation Focus

Pulmonary fibrosis model studies

Insurmountable binding kinetics

Sustained target engagement endpoints

Ex vivo fibrosis tissue studies

LPA-rich microenvironment blockade

Profibrotic signaling endpoint review

Chronic dosing model studies

Transporter liability profile

Hepatic safety endpoint monitoring

• [1] Birker-Robaczewska, M., Lescop, C., Brotschi, C., Bürki, C., Morrison, K., Froidevaux, S., Delahaye, S., Nayler, O., & Bolli, M. H. (2025). The novel lysophosphatidic acid receptor 1-selective antagonist, ACT-1016-0707, has unique binding properties that translate into effective antifibrotic and anti-inflammatory activity in different models of pulmonary fibrosis. Journal of Pharmacology and Experimental Therapeutics, 392(3), 103396. View Source
• [2] Lescop, C., Birker, M., Brotschi, C., Bürki, C., Morrison, K., Froidevaux, S., Delahaye, S., Nayler, O., & Bolli, M. H. (2024). Discovery of the Novel, Orally Active, and Selective LPA1 Receptor Antagonist ACT-1016-0707 as a Preclinical Candidate for the Treatment of Fibrotic Diseases. Journal of Medicinal Chemistry, 67(4), 2397-2424. View Source